![molecular formula C29H40N2O4 B1227134 (2R,3S,11bR)-2-[[(1S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine](/img/structure/B1227134.png)
(2R,3S,11bR)-2-[[(1S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R,3S,11bR)-2-[[(1S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine is an alkaloid.
Scientific Research Applications
Chemical Synthesis and Reactions
Synthesis of Benzo[a]quinolizines : The compound undergoes reactions with α,β-unsaturated aldehydes and ketones in the presence of cerium(III) chloride to yield benzo[a]quinolizines (Vincze et al., 2004). A similar synthesis involving microwave-assisted cyclocondensations has also been reported (Nemes et al., 2003).
Formation of Fused Pyrroles or Pyridines : Using α-alkyl substituted unsaturated aldehydes, this compound can afford pyrrolo[2,1-a]isoquinolines under similar conditions (Vincze et al., 2004).
Redox-Annulation Processes : In redox-annulation reactions, this compound can be utilized to assemble benzo[a]quinolizine-2-one derivatives from β-ketoaldehydes (Chen & Seidel, 2016).
Ring Annulation with β-Oxodithioesters : It facilitates ring annulation with β-oxodithioesters, leading to the formation of benzo[a]quinolizine-4-thiones and subsequent conversion to benzo[a]quinolizine-4-ones (Roy et al., 2001).
1,6‐Electrocyclization Reactions : The compound is involved in 1,6-electrocyclization reactions with α,β-unsaturated aldehydes to afford 1-azatrienes and 6,7-dihydro-4H-benzo[a]quinolizines (Vincze et al., 2008).
Ruthenium-Catalyzed Oxidative Formal Aza‐Diels–Alder Reaction : In the synthesis of benzo[a]quinolizine-2‐ones, this compound is used in a ruthenium-catalyzed oxidative formal aza-Diels−Alder reaction (Yuan et al., 2017).
Structural Studies and Analysis
Crystal Structure Analysis : The compound's derivatives have been analyzed for their crystal structures and conformations, as seen in studies of tetrahydroisoquinoline derivatives (Naicker et al., 2011).
Conformational Studies : Research on the conformational aspects of similar compounds reveals insights into their stereochemistry and crystal packing, which is crucial for understanding their chemical behavior (Pingali et al., 2015).
Catalysis and Ligand Activity
- Use in Catalysis : Derivatives of this compound have been explored for their role as ligands in catalysis, contributing to the development of stereocontrolled synthesis methods (Chakka et al., 2011).
Properties
Molecular Formula |
C29H40N2O4 |
---|---|
Molecular Weight |
480.6 g/mol |
IUPAC Name |
(2R,3S,11bR)-2-[[(1S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine |
InChI |
InChI=1S/C29H40N2O4/c1-6-18-17-31-10-8-20-14-27(33-3)29(35-5)16-23(20)25(31)12-21(18)11-24-22-15-28(34-4)26(32-2)13-19(22)7-9-30-24/h13-16,18,21,24-25,30H,6-12,17H2,1-5H3/t18-,21-,24+,25-/m1/s1 |
InChI Key |
AUVVAXYIELKVAI-TXQMCKRASA-N |
Isomeric SMILES |
CC[C@@H]1CN2CCC3=CC(=C(C=C3[C@H]2C[C@H]1C[C@H]4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC |
SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC |
Canonical SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.